(2R)-2-(Acetylamino)butanoic Acid-d3

• Molecular Formula: C₆H₈D₃NO₃
• Molecular Weight: 148.18
• Synonyms: (R)-(+)-2-Acetamido-butyric Acid-d3; D-2-(Acetamido)butyric Acid-d3; NSC 203440-d3

Description

(2R)-2-(Acetylamino)butanoic Acid-d3 is a deuterated analog of the unlabeled compound (CAS 34271-27-7), where three hydrogen atoms are replaced with deuterium isotopes. This modification enhances its utility in metabolic tracing, pharmacokinetic studies, and nuclear magnetic resonance (NMR) spectroscopy due to isotopic stability and reduced metabolic interference . The compound retains the stereochemical configuration of the parent molecule, with an acetylated amino group at the second carbon of the butanoic acid backbone. Its primary applications include:

• Isotopic labeling in proteomics and metabolomics research.
• Internal standards in mass spectrometry for quantitative analysis.
• Mechanistic studies of enzymatic reactions involving amino acid derivatives .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural analogs and their distinguishing features:

Compound Name	CAS Number	Isotopic Labeling	Stereochemistry	Functional Groups	Key Applications	Reference(s)
(2R)-2-(Acetylamino)butanoic Acid-d3	N/A*	Deuterium (d3)	R-configuration	Acetylamino, butanoic acid	Metabolic tracing, NMR studies
(2R)-2-(Acetylamino)butanoic Acid (unlabeled)	34271-27-7	None	R-configuration	Acetylamino, butanoic acid	Biochemical standards
(2RS)-2-(Acetylamino)-4-(methylsulfanyl)butanoic Acid	1115-47-5	None	Racemic mixture	Acetylamino, methylsulfanyl	Pharmaceutical impurity analysis
(2S)-2-Amino-4-(methylsulfonyl)butanoic Acid	7314-32-1	None	S-configuration	Amino, methylsulfonyl	Pharmaceutical impurity analysis
(2R)-2-(Acetylamino)-4-phenylbutanoic Acid	N/A	None	R-configuration	Acetylamino, phenyl, butanoic acid	Crystallography, enzyme studies
2-(Acetylamino)-3,3-dimethylbutanoic Acid	22146-58-3	None	Racemic mixture	Acetylamino, dimethyl	Synthetic intermediates

Key Research Findings

Deuterated vs. Unlabeled Forms

• Metabolic Stability : The deuterated form exhibits slower metabolic degradation compared to the unlabeled variant due to the kinetic isotope effect, making it preferable for long-term tracer studies .
• Analytical Sensitivity: In mass spectrometry, the deuterated compound serves as an internal standard with minimal interference from endogenous metabolites, improving quantification accuracy .

Stereochemical and Functional Group Variations

• Chiral Specificity: The R-configuration in (2R)-2-(Acetylamino)butanoic Acid-d3 contrasts with the S-configuration in (2S)-2-Amino-4-(methylsulfonyl)butanoic acid, leading to divergent binding affinities in enzyme-substrate interactions .
• Hydrophobicity: The phenyl group in (2R)-2-(Acetylamino)-4-phenylbutanoic acid increases lipophilicity, altering solubility and membrane permeability compared to the butanoic acid backbone .
• Impurity Profiling: Racemic mixtures like (2RS)-2-(Acetylamino)-4-(methylsulfanyl)butanoic acid are critical in pharmaceutical quality control, where enantiomeric purity impacts drug safety .